Cas no 2770534-29-5 (benzyl N-(4-tert-butyl-1-ethynylcyclohexyl)carbamate)

• Product Name: benzyl N-(4-tert-butyl-1-ethynylcyclohexyl)carbamate
• CAS No: 2770534-29-5
• MF: C₂₀H₂₇NO₂
• MW: 313.433885812759
• CID: 6163068
• PubChem ID: 165992314
• Update Time: 2025-06-09

benzyl N-(4-tert-butyl-1-ethynylcyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-tert-butyl-1-ethynylcyclohexyl)carbamate
• 2770534-29-5
• EN300-37398163

• Inchi： 1S/C20H27NO2/c1-5-20(13-11-17(12-14-20)19(2,3)4)21-18(22)23-15-16-9-7-6-8-10-16/h1,6-10,17H,11-15H2,2-4H3,(H,21,22)
• InChI Key： RICQJTZOPHEITE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(C#C)CCC(CC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 313.204179104g/mol
• Monoisotopic Mass: 313.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(4-tert-butyl-1-ethynylcyclohexyl)carbamate

Comprehensive Overview of Benzyl N-(4-tert-Butyl-1-ethynylcyclohexyl)carbamate (CAS No. 2770534-29-5)

Benzyl N-(4-tert-butyl-1-ethynylcyclohexyl)carbamate (CAS No. 2770534-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of carbamate derivatives, which are widely recognized for their versatility in drug design and material science. Its molecular structure combines a cyclohexyl ring with a tert-butyl group and an ethynyl moiety, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity carbamates has surged, driven by advancements in targeted drug delivery systems and sustainable agrochemicals. Researchers are particularly interested in the steric effects introduced by the tert-butyl group, which can influence the compound's reactivity and binding affinity. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Additionally, the ethynyl functional group offers opportunities for click chemistry applications, a technique frequently searched in AI-driven drug discovery platforms.

The synthesis of benzyl N-(4-tert-butyl-1-ethynylcyclohexyl)carbamate typically involves multi-step organic reactions, including protection-deprotection strategies and Pd-catalyzed cross-coupling. These methods are often discussed in forums focusing on green chemistry and atom economy, reflecting user interest in environmentally friendly synthetic routes. Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for characterizing this compound, ensuring compliance with stringent pharmaceutical quality standards.

From an industrial perspective, CAS No. 2770534-29-5 is explored for its potential in crop protection formulations, leveraging its stability under varying environmental conditions. This resonates with current searches on biodegradable pesticides and low-toxicity adjuvants. Furthermore, its compatibility with polymer matrices makes it a candidate for controlled-release systems, a trending topic in material science communities.

In conclusion, benzyl N-(4-tert-butyl-1-ethynylcyclohexyl)carbamate represents a compelling case study at the intersection of organic synthesis and applied chemistry. Its multifaceted applications—from drug development to sustainable agriculture—highlight its relevance in addressing contemporary scientific challenges. As research progresses, this compound may unlock novel solutions aligned with global priorities like precision medicine and eco-friendly innovation.